2-Aminopyrimidine-5-sulfonic acid

• IUPAC Name: 2-aminopyrimidine-5-sulfonic acid
• InChI: InChI=1S/C4H5N3O3S/c5-4-6-1-3(2-7-4)11(8,9)10/h1-2H,(H2,5,6,7)(H,8,9,10)
• InChI Key: TXQAGUJIZTWGCX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)N)S(=O)(=O)O
• Molecular Formula: C4H5N3O3S
• DSSTOX Substance ID: DTXSID70648110
• Molecular Weight: 175.17 g/mol
• CAS No.: 39687-77-9

Description

2-Aminopyrimidine-5-sulfonic acid (CAS 16250-08-1) is a heterocyclic compound with the molecular formula C₅H₆N₂O₃S and a molecular weight of 174.18 g/mol . Its structure features a pyrimidine ring substituted with an amino group at position 2 and a sulfonic acid group at position 5 (Figure 1). This compound exhibits high polarity due to the sulfonic acid moiety, contributing to its water solubility (>300°C decomposition temperature) and acidic properties (pKa ~1–2 for sulfonic acid groups). It is commonly used as a synthetic intermediate in pharmaceuticals and agrochemicals, leveraging its reactivity in nucleophilic substitutions and coupling reactions.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Modifications on the Pyrimidine Ring

Sulfonic Acid vs. Sulfonyl Derivatives

• 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid (CAS 914208-17-6): Replacing the sulfonic acid (–SO₃H) with a methylsulfonyl group (–SO₂CH₃) reduces acidity and increases lipophilicity. This derivative (C₆H₆N₂O₄S, MW 218.19 g/mol) is less water-soluble but more reactive in electrophilic aromatic substitutions due to the electron-withdrawing sulfonyl group .
• 2-(Phenylthio)pyrimidine-5-carboxylic acid: Substituting –SO₃H with a phenylthio (–SPh) group (C₁₁H₈N₂O₂S, MW 256.26 g/mol) enhances nucleophilic displacement reactivity, as seen in its synthesis via thiophenol and 2-chloropyrimidine-5-carboxylic acid . The thioether linkage also improves membrane permeability in drug design.

Amino and Thiol Group Variations

• 4-Amino-2-sulfanylpyrimidine-5-carboxylic acid (CAS 875-60-5): This analogue (C₅H₅N₃O₂S, MW 171.17 g/mol) replaces the sulfonic acid with a thiol (–SH) group. The thiol moiety increases nucleophilicity, enabling disulfide bond formation or metal chelation, but reduces solubility compared to the sulfonic acid .
• 5-Amino-2-(methylsulfonyl)pyrimidine-4-carboxylic acid (CAS 1379324-43-2): Positional isomerism shifts the amino group to position 5 and the sulfonyl group to position 2 (C₆H₇N₃O₄S, MW 217.20 g/mol).

Functional Group Transformations

Sulfonamide Derivatives

• 2-Aminopyrimidine-5-sulfonamide (CAS 99171-23-0): Replacing –SO₃H with –SO₂NH₂ (C₄H₆N₄O₂S, MW 174.18 g/mol) introduces hydrogen-bonding capability and moderate acidity (pKa ~10–11). Sulfonamides are prevalent in antimicrobial agents due to their ability to mimic enzyme substrates .

Carboxylic Acid Analogues

• 2-(Cyclopentylsulfanyl)-4-methylpyrimidine-5-carboxylic acid (CAS 1552917-07-3): The cyclopentylsulfanyl group (–SC₅H₉) and methyl substituent (C₁₁H₁₄N₂O₂S, MW 254.30 g/mol) enhance steric bulk and lipophilicity, favoring interactions with hydrophobic enzyme pockets .

Comparative Properties Table

Compound Name	Substituents	Molecular Formula	MW (g/mol)	Key Properties	Applications	References
2-Aminopyrimidine-5-sulfonic acid	–NH₂ (C2), –SO₃H (C5)	C₅H₆N₂O₃S	174.18	High solubility, strong acidity	Pharmaceutical intermediates
2-(Methylsulfonyl)pyrimidine-5-carboxylic acid	–SO₂CH₃ (C2), –COOH (C5)	C₆H₆N₂O₄S	218.19	Moderate solubility, electrophilic	Covalent enzyme inhibitors
4-Amino-2-sulfanylpyrimidine-5-carboxylic acid	–NH₂ (C4), –SH (C2)	C₅H₅N₃O₂S	171.17	Nucleophilic, metal chelation	Catalysis, chelating agents
2-Aminopyrimidine-5-sulfonamide	–NH₂ (C2), –SO₂NH₂ (C5)	C₄H₆N₄O₂S	174.18	Hydrogen-bond donor, moderate acidity	Antimicrobial agents
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid	–SC₅H₉ (C2), –COOH (C5)	C₁₁H₁₄N₂O₂S	254.30	Lipophilic, steric bulk	Kinase inhibitors